2-methoxy-N,N-dimethyl-5-(piperidine-1-carbonyl)benzene-1-sulfonamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-3-(dimethylsulfamoyl)-4-methoxybenzamide
• InChI: InChI=1S/C18H26N2O4S/c1-20(2)25(22,23)17-13-15(9-10-16(17)24-3)18(21)19-12-11-14-7-5-4-6-8-14/h7,9-10,13H,4-6,8,11-12H2,1-3H3,(H,19,21)
• InChI Key: MGICFVNRFNZTFU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NCCC2=CCCCC2)OC
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

The compound “2-methoxy-N,N-dimethyl-5-(piperidine-1-carbonyl)benzene-1-sulfonamide” is a complex organic molecule. It contains a benzene ring which is a common structure in many organic compounds and drugs. The molecule also contains a piperidine ring, which is a common structure in many pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. A combination of a quinoline organocatalyst and trifluoroacetic acid as a cocatalyst can afford a series of enantiomerically enriched substituted piperidines.

Molecular Structure Analysis

The molecule contains a benzene ring and a piperidine ring. Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various substituted piperidines.

Future Directions

Piperidine derivatives play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research could focus on the synthesis, characterization, and biological evaluation of similar compounds.